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An In-depth Technical Guide to 1-Hydroxycyclohexyl Phenyl Ketone (CAS 947-19-3)

Introduction
1-Hydroxycyclohexyl phenyl ketone, identified by the CAS number 947-19-3, is a highly

efficient, solid-state photoinitiator.[1] Commonly known by trade names such as Irgacure 184, it

belongs to the α-hydroxyketone class of photoinitiators.[2] These types of photoinitiators are

noted for their high stability and long storage life.[2] This compound is instrumental in initiating

the photopolymerization of unsaturated prepolymers, like acrylates, when exposed to ultraviolet

(UV) light.[3][4] Its primary application is in UV-curable technologies across various industries,

including coatings, inks, adhesives, and electronics.[2][5][6] A key advantage of 1-
Hydroxycyclohexyl phenyl ketone is its resistance to yellowing, making it ideal for

applications where color stability is crucial, even after prolonged sunlight exposure.[1][4]

Physicochemical and Spectroscopic Properties
The fundamental physical and chemical characteristics of 1-Hydroxycyclohexyl phenyl
ketone are summarized below. It typically appears as a white crystalline powder.[3]

Table 1: Physicochemical Properties of 1-Hydroxycyclohexyl Phenyl Ketone
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Property Value Reference

CAS Number 947-19-3 [4][5]

Molecular Formula C₁₃H₁₆O₂ [3][7][8]

Molecular Weight 204.26 g/mol [3][7][9][10]

Appearance White crystalline powder [3]

Melting Point 47-50 °C [3][5][9][11]

Boiling Point 175 °C at 15 mmHg [3][5][9]

Density
1.17 g/cm³ (1.182 g/cm³ at 20

°C)
[3][11]

Flash Point >150°C (164 °C - closed cup) [3][11]

Refractive Index 1.607 [3]

Water Solubility
Slightly soluble (1108 mg/L at

25°C)
[5][6][8]

Solubility in Organic Solvents

Soluble in acetone, butyl

acetate, methanol, and

toluene.

[5][6][8]

pKa 13.23 ± 0.20 (Predicted) [8]

| Log Pow (Octanol/Water) | 2.81 at 25 °C |[11] |

Table 2: Spectroscopic Data for 1-Hydroxycyclohexyl Phenyl Ketone

Spectroscopic Data Details Reference

UV Absorption Maxima
244 nm, 280 nm, 330 nm
(in methanol)

[1][3]

¹H NMR Spectrum data available [12]

¹³C NMR Spectrum data available [12]

IR Spectroscopy Spectrum data available [12][13]
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| Mass Spectrometry | Spectrum data available |[12][14] |

Mechanism of Action: Photoinitiation
1-Hydroxycyclohexyl phenyl ketone is classified as a Norrish Type I photoinitiator.[15] This

classification describes a photochemical process where the molecule undergoes α-cleavage

upon absorbing UV radiation, directly forming two free radical fragments. This process is highly

efficient and is the basis for its function in initiating polymerization.

The photoinitiation sequence is as follows:

UV Absorption: The ketone functional group within the molecule absorbs UV photons,

transitioning the molecule to an excited singlet state.[15]

α-Cleavage: The excited molecule rapidly undergoes cleavage at the bond between the

carbonyl group and the adjacent cyclohexyl ring.

Radical Formation: This cleavage event generates a benzoyl radical and a

hydroxycyclohexyl radical.[15]

Polymerization Initiation: Both of these newly formed radicals are highly reactive and can

initiate the polymerization of monomers and oligomers (e.g., acrylates) in the formulation,

leading to the rapid curing of the material.
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Figure 1. Norrish Type I Photochemical Cleavage Mechanism
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Caption: Figure 1. Norrish Type I Photochemical Cleavage Mechanism
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Applications in Research and Industry
Due to its efficiency and non-yellowing characteristics, 1-Hydroxycyclohexyl phenyl ketone
is widely used in UV-curable formulations.[1][5] Its primary role is to facilitate rapid curing

(photopolymerization) in a variety of materials.

Key application areas include:

Coatings: Used in wood and plastic coatings where high resistance to yellowing is required.

[1]

Inks: Incorporated into lithographic and screen printing inks to improve curing speed and

print quality.[1]

Adhesives: Enhances the bonding strength and durability of UV-curable adhesives.[1]

Electronics and Optical Fibers: Utilized in specialized applications due to its reliable and fast

curing properties.[2]

Organic Synthesis: Beyond polymerization, it can also serve as an oxidant for the

chemoselective conversion of primary alcohols and aldehydes to carboxylic acids.[16]
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Figure 2. Industrial Applications Workflow
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Caption: Figure 2. Industrial Applications Workflow

Experimental Protocols: Synthesis
The synthesis of 1-Hydroxycyclohexyl phenyl ketone is typically a multi-step process. One

common method involves the Friedel-Crafts acylation of benzene followed by chlorination and

alkaline hydrolysis.[2][17][18]

Table 3: Parameters for a Multi-Step Synthesis Protocol
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Step
Reagents &
Catalysts

Key Ratios (by
weight)

Temperature Duration

1. Acylation

Cyclohexanec
arboxylic acid,
Phosphorus
trichloride

Acid : PCl₃ = 2
: 1

60 ± 2 °C ≥ 4 hours

2. Friedel-Crafts

Cyclohexanecarb

onyl chloride,

Benzene,

Aluminum

chloride

Benzene : AlCl₃ :

Chloride = 9 : 3 :

3.26

15 ± 2 °C ≥ 2.5 hours

3. Chlorination

Cyclohexyl

phenyl ketone,

Chlorine gas

- 60 ± 2 °C Until completion

| 4. Hydrolysis | 1-chlorocyclohexyl phenyl ketone, Liquid alkali (e.g., NaOH) | Chloroketone :

Alkali = 1 : 0.95-1.10 | 65-70 °C | 4-5 hours |

References for Table 3:[2][15][17][18]

Detailed Methodology:
Acylation: Cyclohexanecarboxylic acid is reacted with phosphorus trichloride at

approximately 60°C for at least 4 hours to produce cyclohexanecarbonyl chloride.[17] The

inorganic layer is then separated.

Friedel-Crafts Reaction: The synthesized cyclohexanecarbonyl chloride is added to a mixture

of benzene and a Lewis acid catalyst, typically aluminum chloride, to form cyclohexyl phenyl

ketone.[2][18]

Chlorination: The cyclohexyl phenyl ketone is chlorinated by introducing chlorine gas at

around 60°C, yielding 1-chlorocyclohexyl phenyl ketone.[2][17]

Alkaline Hydrolysis: The chlorinated intermediate is hydrolyzed using a strong base like

sodium hydroxide.[2][17] This reaction is often performed at 65-70°C.[18]
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Purification: The resulting crude product is extracted with a solvent like toluene, and the final

1-Hydroxycyclohexyl phenyl ketone is purified through recrystallization or distillation.[17]

[18]
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Figure 3. Chemical Synthesis Workflow
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Caption: Figure 3. Chemical Synthesis Workflow
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Toxicology and Safety Information
While highly effective in industrial applications, 1-Hydroxycyclohexyl phenyl ketone requires

careful handling. The available toxicological data indicates moderate acute toxicity and

potential for irritation.

Table 4: Summary of Toxicological Data

Endpoint Species Route Value Reference

LD₅₀ Rat Oral > 2,500 mg/kg [11]

LC₅₀ Rat Inhalation > 1 mg/L (4 h) [11]

LC₅₀/EC₅₀

(Acute)

Thamnocephalus

platyurus
Aquatic 27 - 55 mg/L [19][20]

LC₅₀/EC₅₀

(Acute)
Daphnia magna Aquatic 27 - 55 mg/L [19][20]

| LC₅₀/EC₅₀ (Acute) | Heterocypris incongruens | Aquatic | 27 - 55 mg/L |[19][20] |

Hazard Identification and Safety Precautions:
GHS Hazard Statements: H315 (Causes skin irritation), H319 (Causes serious eye irritation),

H335 (May cause respiratory irritation).[21]

Precautionary Statements:

P261: Avoid breathing dust.[21]

P264: Wash skin thoroughly after handling.[11][21]

P280: Wear protective gloves, clothing, and eye/face protection.[11][21]

First Aid:

Eyes: Immediately flush with plenty of water for at least 15 minutes and seek medical

attention.[21][22]
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Skin: Flush skin with plenty of water and remove contaminated clothing.[21][22]

Inhalation: Move the person to fresh air. If breathing is difficult, administer oxygen.[21]

Storage: Store in a cool, dry, well-ventilated area in a tightly sealed container, away from

oxidizing agents.[6][21]

Long-term exposure studies on Daphnia magna at concentrations up to 1.0 mg/L showed no

significant effects on organismal fitness over three generations.[19][20] However, exposure to

any chemical should always be minimized.[22] Carcinogenic, mutagenic, or teratogenic effects

have not been established.[11][22]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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